Cas no 946382-20-3 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide
• CAS No: 946382-20-3
• MF: C₂₄H₂₃FN₂O₃S
• MW: 438.514428377151
• CID: 5514988
• Update Time: 2025-06-20

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-3,4-dimethylbenzamide
• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide

• Inchi： 1S/C24H23FN2O3S/c1-16-5-6-19(14-17(16)2)24(28)26-21-9-12-23-18(15-21)4-3-13-27(23)31(29,30)22-10-7-20(25)8-11-22/h5-12,14-15H,3-4,13H2,1-2H3,(H,26,28)
• InChI Key： DMAPTNILGQQJRM-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide

Professional Introduction to N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide (CAS No. 946382-20-3)

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide, identified by its CAS number 946382-20-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly the presence of a tetrahydroquinoline core and a fluorobenzenesulfonyl moiety, contribute to its unique chemical and biological properties.

The tetrahydroquinoline scaffold is well-known for its versatility in drug design due to its ability to interact with various biological targets. In particular, derivatives of tetrahydroquinoline have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The incorporation of a fluorobenzenesulfonyl group into the molecule enhances its pharmacological profile by improving metabolic stability and binding affinity. This combination of structural elements makes N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide a compelling candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The tetrahydroquinoline scaffold, in particular, has been highlighted for its role in modulating various biological pathways. Studies have demonstrated that tetrahydroquinoline derivatives can exhibit potent activity against enzymes and receptors involved in disease processes. The presence of the fluorobenzenesulfonyl group further enhances the molecule's interaction with biological targets by increasing its lipophilicity and binding affinity.

The chemical synthesis of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the tetrahydroquinoline core through cyclization reactions. Subsequent functionalization steps introduce the fluorobenzenesulfonyl group and the amide moiety at the appropriate positions on the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity.

The biological evaluation of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide has revealed several promising activities. Preclinical studies have indicated that this compound exhibits potent inhibitory effects against specific enzymes and receptors relevant to various diseases. For instance, it has shown potential as an inhibitor of kinases involved in cancer progression. Additionally, the molecule has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

The pharmacokinetic profile of N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability in animal models. These properties are essential for developing a drug that can be effectively administered to patients. Furthermore, the compound's low toxicity profile suggests that it may be suitable for clinical translation.

In conclusion, N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide strong>, with CAS number < strong >946382- 20- 3 strong>, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for further research in drug discovery. As our understanding of disease mechanisms continues to evolve，this compound holds great potential for contributing to the development of novel therapeutic strategies.